Cas no 77102-55-7 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-3-prop-2-enylsulfanylbenzene
- 1-methyl-3-(prop-2-en-1-ylsulfanyl)benzene
- AC1L3Y93
- AC1Q7DVV
- AR-1C4479
- CTK8D6987
- NSC115078
- NSC-115078
- SureCN6057139
- Benzene, 1-methyl-3-(2-propenylthio)-
- SCHEMBL6057139
- DTXSID60227892
- allyl 3-methylphenyl sulfide
- 77102-55-7
- NSC 115078
-
-
- Inchi： 1S/C10H12S/c1-3-7-11-10-6-4-5-9(2)8-10/h3-6,8H,1,7H2,2H3
- InChI Key： XDJNBBBXVKYCLN-UHFFFAOYSA-N
- SMILES： S(CC=C)C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 164.06606
- Monoisotopic Mass: 164.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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